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Compound of Interest

Compound Name: PF-04701475

Cat. No.: B15616399 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
PF-04701475 is a potent and selective positive allosteric modulator of the α-Amino-3-hydroxy-

5-methyl-4-isoxazolepropionic acid receptor (AMPAR). For in vitro and in vivo studies, accurate

and consistent preparation of a stock solution is the first critical step. Dimethyl sulfoxide

(DMSO) is a common solvent for such hydrophobic small molecules due to its high solubilizing

capacity. This document provides a detailed protocol for the preparation of a stock solution of

PF-04701475 in DMSO.

Chemical Properties and Data
A summary of the key quantitative data for PF-04701475 is presented in the table below for

easy reference. This information is crucial for accurate calculations when preparing stock

solutions of a desired concentration.
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Property Value Source

Molecular Weight 369.45 g/mol [1]

CAS Number 1488407-52-8 [1][2][3]

Appearance White to beige powder [1]

Solubility in DMSO ≥ 5 mg/mL (clear solution) [1]

Alternative Reported Solubility

in DMSO
20 mg/mL [1]

Storage Temperature (Solid) Room temperature [1]

Storage Temperature (in

DMSO)
-20°C for long-term storage [3]

Experimental Protocol: Preparation of a 10 mM
Stock Solution of PF-04701475 in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of PF-04701475 in DMSO.

This is a common starting concentration for many cell-based assays and can be further diluted

to the desired final concentration in the appropriate cell culture medium or buffer.

Materials
PF-04701475 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Procedure
Equilibrate Reagents: Allow the vial of PF-04701475 powder and the bottle of DMSO to

reach room temperature before opening to prevent condensation of moisture.

Weighing the Compound:

Tare a sterile microcentrifuge tube on the analytical balance.

Carefully weigh the desired amount of PF-04701475 powder into the tube. For example, to

prepare 1 mL of a 10 mM stock solution, you would weigh out 3.69 mg of the compound.

Calculation:

Volume (L) x Concentration (mol/L) = moles

0.001 L x 0.010 mol/L = 0.00001 moles

moles x Molecular Weight ( g/mol ) = mass (g)

0.00001 moles x 369.45 g/mol = 0.00369 g = 3.69 mg

Adding the Solvent:

Using a calibrated micropipette, add the calculated volume of DMSO to the

microcentrifuge tube containing the PF-04701475 powder. To prepare 1 mL of stock

solution, add 1 mL of DMSO.

Dissolution:

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved and the solution is clear.

Visually inspect the solution against a light source to ensure there are no visible

particulates. If particulates remain, gentle warming in a 37°C water bath for a few minutes

followed by vortexing may aid dissolution.

Aliquoting and Storage:
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To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for long-term storage. For short-term storage (days to weeks),

4°C may be acceptable.[3]

Visualizations
Experimental Workflow
The following diagram illustrates the key steps in the preparation of the PF-04701475 stock

solution.
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Workflow for PF-04701475 Stock Solution Preparation
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Caption: Workflow for preparing a PF-04701475 stock solution in DMSO.

Hypothetical Signaling Pathway

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15616399?utm_src=pdf-body-img
https://www.benchchem.com/product/b15616399?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PF-04701475 acts as a positive allosteric modulator of AMPA receptors. The diagram below

represents a simplified hypothetical signaling pathway where AMPA receptor activation plays a

role.
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Caption: Simplified diagram of AMPA receptor activation and modulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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